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For Researchers, Scientists, and Drug Development Professionals

Abstract
Lactaroviolin is a naturally occurring violet-red pigment found in mushrooms of the Lactarius

genus, particularly Lactarius deliciosus. Chemically classified as a guaiane sesquiterpenoid, its

vibrant color and azulene core structure present opportunities for its use as a natural dye.[1]

Furthermore, emerging research into the biological activities of sesquiterpenoids suggests

potential applications for Lactaroviolin in life sciences and drug development. These

application notes provide a summary of the current knowledge on Lactaroviolin, detailing its

properties as a natural colorant and its known biological activities. Detailed protocols for

extraction, dyeing, and biological assessment are provided to facilitate further research and

application development.

Chemical and Physical Properties
Lactaroviolin is a sesquiterpenoid aldehyde with the molecular formula C₁₅H₁₄O.[1] It presents

as purple crystals with a melting point of 58°C.[2] A key characteristic of Lactaroviolin is its

solubility in common organic solvents and its practical insolubility in water.[2]
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Property Value Reference

Molecular Formula C₁₅H₁₄O [1]

Molecular Weight 210.27 g/mol [2]

Appearance Purple crystals [2]

Melting Point 58 °C [2]

Solubility
Soluble in organic solvents,

insoluble in water
[2]

Chemical Class Guaiane Sesquiterpenoid [3][4][5]

Application as a Natural Dye
Extracts from Lactarius deliciosus, containing Lactaroviolin and other azulene derivatives,

have been successfully used to dye wool yarns, yielding a range of cream and brown colors.[6]

The final color is dependent on the concentration of the dye extract and the mordant used.

Quantitative Dyeing Data
The following tables summarize the colorimetric data obtained from dyeing wool yarn with an

extract of Lactarius deliciosus.

Table 1: Color Measurements of Wool Dyed with L. deliciosus Extract[3]
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Morda
nt

Conce
ntratio
n (g/L)

L a b C h K/S Color

Without

Mordan

t

1 60.83 5.81 22.86 23.59 75.74 3.87 Cream

2 55.50 7.33 23.07 24.20 72.37 5.32 Cream

3 53.28 7.96 22.94 24.28 70.85 6.06
Grayish

Brown

Potash

Alum
1 58.24 8.12 25.51 26.77 72.35 5.18

Fawn

(Fulvou

s)

2 52.50 8.76 25.24 26.71 70.86 7.48

Fawn

(Fulvou

s)

3 46.70 9.21 23.72 25.44 68.78 9.92 Brown

Ferrous

Sulfate
1 46.83 15.19 31.44 34.91 64.21 16.68

Bomba

y Brown

2 41.80 9.97 23.29 25.34 66.82 16.62
Dark

Brown

3 41.36 9.56 22.18 24.15 66.69 16.14
Dark

Brown

Table 2: Fastness Properties of Wool Dyed with L. deliciosus Extract[6]

Mordant
Rubbing Fastness
(Dry)

Rubbing Fastness
(Wet)

Washing Fastness

Without Mordant 3/4 2/3 3

Potash Alum 4 3 3/4

Ferrous Sulfate 4/5 3/4 4
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(Fastness graded on a scale of 1 to 5, where 5 is excellent)

Experimental Protocols
This protocol describes the preparation of a crude dye extract from the fruiting bodies of

Lactarius deliciosus.

Start: Fresh or Dried
Lactarius deliciosus Fruiting Bodies

Chop mushroom material
into small pieces

Perform solvent extraction
(e.g., with ethanol or water)

Heat for at least 1 hour

Filter the mixture to
remove solid mushroom debris

Collect the filtrate
(Dye Bath)

End: Crude Dye Extract

Click to download full resolution via product page

Extraction of Dye from L. deliciosus

Methodology:
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Preparation of Mushroom Material: Fresh or dried fruiting bodies of Lactarius deliciosus are

chopped into small pieces to increase the surface area for extraction.[7]

Solvent Extraction: The chopped mushroom material is placed in a suitable solvent such as

ethanol or water. The mixture is heated for at least one hour to extract the pigments into the

solvent.[7]

Filtration: The mixture is then filtered to remove the solid mushroom debris.

Dye Bath Preparation: The resulting colored filtrate is the crude dye extract, which can be

used directly as a dye bath.

This protocol details the pre-mordanting and dyeing process for wool yarn using the prepared

Lactarius deliciosus extract.[6]
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Start: Wool Yarn

Pre-mordant wool yarn
(e.g., 3% owf ferrous sulfate or
potassium aluminum sulfate)

80°C for 45 min, LR 1:50

Squeeze excess
mordant solution

Dyeing with L. deliciosus extract
(1, 2, or 3 g/L)

LR 1:50

Rinse the dyed yarn

Dry the yarn

End: Dyed Wool Yarn

Click to download full resolution via product page

Wool Dyeing Workflow

Methodology:

Pre-mordanting: The wool yarns are treated with a 3% on weight of fiber (owf) solution of a

mordant, such as ferrous sulfate or potassium aluminum sulfate. The process is carried out
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at 80°C for 45 minutes with a liquor ratio of 1:50.[6]

Squeezing: After mordanting, the yarns are squeezed to remove excess mordant solution

without rinsing.[6]

Dyeing: The mordanted wool is then immersed in the dye bath prepared from the Lactarius

deliciosus extract at concentrations of 1, 2, or 3 g/L. The dyeing is performed at a liquor ratio

of 1:50.[6]

Rinsing and Drying: Following the dyeing process, the yarn is thoroughly rinsed and dried.

Biological Activity and Potential Applications
Lactaroviolin, as a guaiane-type sesquiterpenoid, belongs to a class of compounds known for

a wide range of biological activities, including anti-inflammatory, antibacterial, and antitumor

effects.[3][4][5]

Summary of Known Biological Activities
A study on three sesquiterpenoids from Lactarius species, including Lactaroviolin, revealed

the following activities:

Mutagenic Activity: All three compounds, including Lactaroviolin, showed weak mutagenic

activity in the Ames Salmonella assay.[6]

Cytotoxic Activity: Lactaroviolin demonstrated moderate cytotoxic activity against Ehrlich

ascitic tumour cells and L1210 cells.[6]

Antimicrobial Activity: Another tested sesquiterpene alcohol from the same study exhibited

weak antibacterial activity, while Lactaroviolin itself did not show significant antibacterial,

antifungal, or algicidal activity in that specific study.[6] However, crude extracts of Lactarius

deliciosus have shown antimicrobial activity against various bacteria.[8]

Table 3: Summary of Investigated Biological Activities of Lactaroviolin
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Activity Assay Result Reference

Mutagenicity
Ames Salmonella

assay
Weakly mutagenic [6]

Cytotoxicity
Ehrlich ascitic tumour

cells
Moderately cytotoxic [6]

L1210 cells Moderately cytotoxic [6]

Antimicrobial Bacteria, fungi, algae No significant activity [6]

Potential Signaling Pathways for Further Investigation
While the specific signaling pathways modulated by Lactaroviolin have not been elucidated,

its cytotoxic activity suggests potential interference with key cellular processes. Based on the

known mechanisms of other cytotoxic sesquiterpenoids, the following pathways represent

logical targets for future investigation.
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Hypothetical Signaling Pathways

Potential as a Biological Stain or Probe
The inherent color and azulene structure of Lactaroviolin suggest its potential use as a

biological stain for microscopy. Furthermore, azulene derivatives have been explored as

fluorescent probes for bioimaging, indicating that Lactaroviolin could be chemically modified to

develop novel probes for cellular and molecular research.[9]

Future Directions
Further research is warranted to fully explore the potential of Lactaroviolin. Key areas for

future investigation include:
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Purification and Characterization: Development of a standardized protocol for the extraction

and purification of Lactaroviolin to enable more precise studies on its properties and

activities.

Dyeing Optimization: Investigation into the use of purified Lactaroviolin as a dye and the

optimization of dyeing conditions for various natural and synthetic fibers.

Biological Activity Screening: A comprehensive screening of Lactaroviolin for a broader

range of biological activities, including antiviral, anti-inflammatory, and more specific

anticancer effects.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways affected by Lactaroviolin to understand its cytotoxic and other biological effects.

Toxicity Assessment: In-depth toxicological studies are necessary to determine the safety

profile of Lactaroviolin for any potential therapeutic or in-vivo diagnostic applications.

Development as a Bio-probe: Chemical modification of the Lactaroviolin structure to

enhance its fluorescent properties for applications in cellular imaging.

Disclaimer: The information provided in these application notes is for research and

development purposes only. Lactaroviolin is not approved for human or veterinary use.

Appropriate safety precautions should be taken when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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